Cas no 1513739-40-6 (1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine
• CAS No: 1513739-40-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5984587
• PubChem ID: 82611303
• Update Time: 2025-05-22

1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine
• EN300-1784615
• [1-(trimethyl-1H-pyrazol-4-yl)cyclopentyl]methanamine
• 1513739-40-6

• Inchi： 1S/C12H21N3/c1-9-11(10(2)15(3)14-9)12(8-13)6-4-5-7-12/h4-8,13H2,1-3H3
• InChI Key： JMMCXKURQRYKGV-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(C)=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine

1-(Trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine: A Comprehensive Overview

The compound 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine (CAS No. 1513739-40-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyrazole moiety and an amine group, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The pyrazole ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability. The trimethyl substitution on the pyrazole ring further modulates its electronic properties, making it an attractive candidate for various chemical reactions. The cyclopentane ring, on the other hand, introduces rigidity and enhances the molecule's stability, while the amine group provides nucleophilic character, enabling it to act as a precursor for amide bond formation in peptide synthesis.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the molecule's structure. These methods not only improve yield but also minimize side reactions, making them highly efficient for large-scale production. Additionally, green chemistry principles have been incorporated into these syntheses, reducing environmental impact and promoting sustainability.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a lead compound for developing novel drugs. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. For instance, recent research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds.

The versatility of 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine extends beyond pharmacology into materials science. Its unique combination of structural features makes it an ideal candidate for designing advanced materials such as polymers and coordination complexes. For example, studies have shown that this compound can serve as a ligand in metalloporphyrin systems, enhancing their catalytic activity in organic reactions.

From an environmental standpoint, the compound's biodegradability and toxicity profile have been evaluated to ensure its safe use in industrial and medical applications. Recent eco-toxicological studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, which is a positive indicator for its sustainable use.

In conclusion, 1-(trimethyl-1H-pyrazol-4-yl)cyclopentylmethanamine (CAS No. 1513739-40-6) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activities, positions it as a valuable asset in both academic research and industrial development.